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This document provides an in-depth technical overview of the historical discovery of human
secretin, the first described hormone. It details the seminal experiments that led to its
identification, the subsequent elucidation of its structure and function, and the signaling
pathways it governs. This guide is intended to serve as a comprehensive resource, presenting
key experimental methodologies, quantitative data, and logical frameworks in a structured and
accessible format for scientific professionals.

The Pivotal Discovery: Bayliss and Starling's
Experiment (1902)

The journey to understanding hormonal signaling began in 1902 with the groundbreaking work
of British physiologists William Bayliss and Ernest Starling.[1][2] Their experiments elegantly
demonstrated a chemical, rather than a purely neural, control of pancreatic secretion, leading
to the discovery of secretin and the coining of the term "hormone."[2]

Experimental Protocol: The Denervated Intestine Model
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The core of their discovery lay in a meticulously designed experiment on an anesthetized dog.
The protocol was first communicated to the Royal Society and later published in detail in The
Journal of Physiology.[1][2]

Objective: To determine if the stimulation of pancreatic secretion by acid in the duodenum is
mediated by the nervous system or by a chemical messenger in the bloodstream.

Methodology:

e Animal Preparation: An anesthetized dog was used as the experimental model. The
pancreatic duct was cannulated to allow for the collection and measurement of pancreatic
juice.

o Denervation of the Jejunum: A loop of the jejunum was surgically isolated. All nervous
connections to this loop were carefully dissected and severed, ensuring its only remaining
connection to the body was through its blood vessels.[2]

« Introduction of Acid: A weak solution of hydrochloric acid (HCI) was introduced into the
denervated loop of the jejunum.[2]

o Observation of Pancreatic Secretion: The flow of pancreatic juice from the cannulated duct
was observed and measured.

o Preparation of Intestinal Mucosa Extract: A separate piece of jejunum was excised. The
mucous membrane was scraped off, mixed with sand and weak HCI, and then filtered to
create a crude extract.[2]

 Intravenous Injection: This acidic extract of the intestinal mucosa was injected into the
jugular vein of the dog.[2]

» Final Observation: The effect of the intravenous injection on pancreatic secretion was
observed and recorded.

Key Findings and Quantitative Data

Bayliss and Starling observed a marked increase in pancreatic secretion upon the introduction
of acid into the denervated jejunal loop.[2] An even more pronounced secretion occurred
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following the intravenous injection of the mucosal extract.[2] This demonstrated that a

substance produced in the intestinal lining, and transported via the bloodstream, was

responsible for stimulating the pancreas.[3]

Experimental Condition

Observation

Implication

Introduction of HCI into

denervated jejunal loop

Marked increase in pancreatic

secretion.[2]

Pancreatic stimulation can
occur without nervous system

involvement.

Intravenous injection of jejunal

mucosal extract

A much greater pancreatic

secretion than previously

observed.[2]

A chemical substance
("secretin) in the extract is the

stimulating agent.

Hypothesis Testing

timulates

Experiment 1: Denervation

Experiment 2: Mucosal Extract

Scrape jejunal mucosa

Mix with HCl and filter

Inject extract into
jugular vein
Observe pronounced
pancreatic secretion

Conclusion
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Isolation, Characterization, and Structure of Human
Secretin

Following its initial discovery in dogs, it took several decades before secretin was isolated and
its structure determined.

Methodology for Isolation and Sequencing

The isolation and sequencing of secretin, particularly from human sources, involved a multi-
step biochemical process.

Source Material: The primary source for the initial isolation of secretin was the porcine
intestine.[4]

o Extraction and Purification: The process began with the extraction of peptides from the
intestinal mucosa. This was followed by a series of purification steps, including various forms
of chromatography, to isolate the secretin peptide.

e Amino Acid Sequencing: The amino acid sequence of porcine secretin was determined in the
1960s.[4] This paved the way for the characterization of secretin from other species.

e Human Secretin Characterization: The characterization of human secretin was achieved
later, with its amino acid sequence being determined by Carlquist and colleagues in 1985.[4]
The advent of molecular biology techniques allowed for the cloning of the gene encoding
human secretin, confirming its primary structure.[5]

Structure of Human Secretin

Human secretin is a 27-amino acid peptide hormone.[6] It is initially synthesized as a 120-
amino acid precursor protein called prosecretin.[6] This precursor is then proteolytically
processed to yield the mature, biologically active 27-amino acid peptide.[1]

Table of Human Secretin Properties:
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Property Value

Amino Acid Length 27

Precursor Protein Length 120 amino acids (Prosecretin)[6]
Molecular Weight Approximately 3055 Da[6]

His-Ser-Asp-Gly-Thr-Phe-Thr-Ser-Glu-Leu-Ser-
Amino Acid Sequence Arg-Leu-Arg-Asp-Ser-Ala-Arg-Leu-GIn-Arg-Leu-
Leu-GIn-Gly-Leu-Val-NH2

The Secretin Signhaling Pathway

Secretin exerts its physiological effects by binding to a specific receptor, which is a member of
the G protein-coupled receptor (GPCR) family.[7] The activation of the secretin receptor
initiates a cascade of intracellular events, primarily through the cyclic adenosine
monophosphate (CAMP) pathway.

Mechanism of Action

o Receptor Binding: Secretin, circulating in the bloodstream, binds to its receptor on the
surface of target cells, such as the ductal cells of the pancreas.

o G Protein Activation: This binding induces a conformational change in the receptor, which in
turn activates an associated heterotrimeric G protein, specifically the Gs alpha subunit.

o Adenylyl Cyclase Activation: The activated Gs alpha subunit stimulates the enzyme adenylyl
cyclase.

o CAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (CAMP),
leading to an increase in the intracellular concentration of this second messenger.[7]

o Protein Kinase A (PKA) Activation: cAMP binds to the regulatory subunits of protein kinase A
(PKA), causing the release and activation of the catalytic subunits.

e Phosphorylation of Target Proteins: The activated PKA catalytic subunits then phosphorylate
various downstream target proteins. A key target in pancreatic ductal cells is the Cystic
Fibrosis Transmembrane Conductance Regulator (CFTR), an ion channel.
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o Cellular Response: Phosphorylation of CFTR leads to the secretion of bicarbonate ions
(HCO3-) into the pancreatic duct, resulting in the characteristic bicarbonate-rich pancreatic
juice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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